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Compound of Interest

Compound Name: 2-Furonitrile

Cat. No.: B073164 Get Quote

This guide provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals handling 2-Furonitrile. Adherence to these

procedures is critical for ensuring laboratory safety and regulatory compliance.

Understanding the Hazards of 2-Furonitrile
2-Furonitrile is a hazardous chemical that requires careful handling. It is a flammable liquid

and vapor, and is harmful if swallowed, in contact with skin, or inhaled.[1][2][3] It is also

classified as causing serious eye damage.[1][3] Awareness of these hazards is the first step in

safe handling.

Table 1: Hazard Identification for 2-Furonitrile
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Hazard Class GHS Classification Signal Word Hazard Statement

Flammability
Flammable Liquid,

Category 3
Danger

H226: Flammable

liquid and vapor.[1][3]

Acute Toxicity
Category 4 (Oral,

Dermal, Inhalation)
Danger

H302: Harmful if

swallowed.[1][3]

H312: Harmful in

contact with skin.[1][3]

H332: Harmful if

inhaled.[1][3]

Eye Damage Category 1 Danger
H318: Causes serious

eye damage.[1][3]

Personal Protective Equipment (PPE) Protocol
A comprehensive PPE strategy is mandatory to prevent exposure. The following table

summarizes the required PPE for handling 2-Furonitrile.

Table 2: Required Personal Protective Equipment (PPE)
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Protection Type Required PPE
Specifications & Best
Practices

Eye and Face Protection
Chemical splash goggles and

a face shield

Goggles must meet EU EN166

or ANSI Z87.1 standards.[3][4]

A face shield should be worn

over goggles, especially when

there is a risk of splashing.[2]

[5]

Skin and Body Protection

Chemical-resistant and flame-

retardant lab coat over long-

sleeved clothing and long

pants.

A 100% cotton or other flame-

resistant lab coat is required.

Ensure the lab coat is

buttoned. Wear appropriate

shoes that cover the entire

foot.[2]

Hand Protection

Double gloving with chemical-

resistant gloves (e.g., thicker

nitrile or neoprene).

Standard disposable nitrile

gloves (≥4mil) may offer splash

protection but should be

replaced immediately upon

contact.[2][6] For more

prolonged handling, consult

manufacturer-specific glove

resistance charts. Always

inspect gloves for damage

before use.[7]

Respiratory Protection
Use in a certified chemical

fume hood.

All handling of 2-Furonitrile

must be conducted in a well-

ventilated laboratory, inside a

certified chemical fume hood to

minimize inhalation exposure.

[1][2][4][8] If exposure limits

are exceeded, a NIOSH/MSHA

approved full-face respirator

with an appropriate filter (e.g.,

type ABEK) should be used.[3]
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Operational Plan: Step-by-Step Handling Procedure
A systematic approach to handling is critical for safety. The following diagram and steps outline

the standard operating procedure for handling 2-Furonitrile from preparation to use.
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Figure 1: Experimental Workflow for Handling 2-Furonitrile
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Caption: Workflow for handling 2-Furonitrile.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 11 Tech Support

https://www.benchchem.com/product/b073164?utm_src=pdf-body-img
https://www.benchchem.com/product/b073164?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b073164?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Detailed Steps:

Preparation and Review: Before beginning any work, thoroughly review the Safety Data

Sheet (SDS) for 2-Furonitrile and this Standard Operating Procedure (SOP).[5] Ensure

eyewash stations and safety showers are accessible and unobstructed.[2][4]

Personal Protective Equipment (PPE): Don all required PPE as outlined in Table 2.

Fume Hood and Equipment Preparation: Ensure the chemical fume hood is functioning

correctly.[1] Gather and prepare all necessary equipment, ensuring it is clean and in good

condition. Use spark-proof tools and explosion-proof equipment.[4][8]

Grounding: To prevent static discharge, which can ignite flammable vapors, ensure that all

metal containers and equipment are properly grounded and bonded during transfer.[2][9]

Chemical Handling: Conduct all transfers and manipulations of 2-Furonitrile inside the fume

hood with the sash at the lowest practical height.[1][8] Avoid heating with open flames; use

heating mantles, water baths, or oil baths.[2]

Waste Segregation: As waste is generated, segregate it into appropriately labeled hazardous

waste containers. Contaminated items such as pipette tips and wipes must be disposed of

as hazardous waste.[2][10]

Decontamination: After the experiment is complete, decontaminate all surfaces, glassware,

and equipment that came into contact with 2-Furonitrile.[1]

Doffing PPE and Hygiene: Remove PPE in the correct order to avoid cross-contamination.

Wash hands thoroughly with soap and water after handling the chemical and before leaving

the laboratory.[1][9]

Disposal Plan: Step-by-Step Waste Management
Proper disposal of 2-Furonitrile and associated contaminated materials is crucial to prevent

environmental harm and ensure regulatory compliance.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 11 Tech Support

https://www.benchchem.com/product/b073164?utm_src=pdf-body
https://lsu.edu/ehs/safety/training/sop_files/handlingchemicals.pdf
https://ehs.yale.edu/sites/default/files/files/flammable-liquid-sop.pdf
https://www.fishersci.com/store/msds?partNumber=AC170430050&countryCode=US&language=en
https://ehrs.upenn.edu/health-safety/lab-safety/chemical-hygiene-plan/standard-operating-procedures/sop-flammable-liquids
https://www.fishersci.com/store/msds?partNumber=AC170430050&countryCode=US&language=en
https://ehs.stanford.edu/wp-content/uploads/sops/Flammable-and-Combustible-Liquids.pdf
https://ehs.yale.edu/sites/default/files/files/flammable-liquid-sop.pdf
https://www.chemicalbook.com/msds/2-furonitrile.htm
https://www.benchchem.com/product/b073164?utm_src=pdf-body
https://ehrs.upenn.edu/health-safety/lab-safety/chemical-hygiene-plan/standard-operating-procedures/sop-flammable-liquids
https://ehs.stanford.edu/wp-content/uploads/sops/Flammable-and-Combustible-Liquids.pdf
https://ehs.yale.edu/sites/default/files/files/flammable-liquid-sop.pdf
https://ehs.yale.edu/sites/default/files/files/flammable-liquid-sop.pdf
https://www.benchchem.com/pdf/Safe_Disposal_of_2_Furanacetamide_A_Procedural_Guide.pdf
https://www.benchchem.com/product/b073164?utm_src=pdf-body
https://ehrs.upenn.edu/health-safety/lab-safety/chemical-hygiene-plan/standard-operating-procedures/sop-flammable-liquids
https://ehrs.upenn.edu/health-safety/lab-safety/chemical-hygiene-plan/standard-operating-procedures/sop-flammable-liquids
https://www.chemicalbook.com/msds/2-furonitrile.htm
https://www.benchchem.com/product/b073164?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b073164?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Figure 2: Disposal Workflow for 2-Furonitrile Waste
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Caption: Disposal workflow for 2-Furonitrile waste.

Detailed Steps:
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Waste Characterization: All 2-Furonitrile waste, including contaminated materials, must be

treated as hazardous waste.[2][10]

Containerization: Use a dedicated, leak-proof, and chemically compatible container for waste

collection.[10] Do not mix with incompatible waste streams.

Labeling: The waste container must be clearly labeled with "Hazardous Waste," the full

chemical name "2-Furonitrile," and any associated hazard symbols (e.g., flammable, toxic).

[10]

Storage: Keep the waste container tightly sealed when not in use. Store it in a designated,

cool, and well-ventilated secondary containment area, away from heat, ignition sources, and

incompatible materials like strong oxidizing agents, acids, and bases.[4][8][10]

Disposal: Arrange for the disposal of the hazardous waste through your institution's

Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal

contractor.[10] Controlled incineration at a licensed facility is a potential disposal method for

furan-containing compounds.[11][12] Do not dispose of 2-Furonitrile down the drain.[11]

Record Keeping: Maintain accurate records of all hazardous waste generated and disposed

of, in accordance with institutional and regulatory requirements.

Emergency Procedures
Spill Response:

Small Spill: Alert others in the area. Wearing appropriate PPE, contain the spill with an inert

absorbent material (e.g., sand, vermiculite).[10][13] Collect the material using non-sparking

tools and place it in a sealed container for hazardous waste disposal.[4] Clean the spill area

with soap and water.[14]

Large Spill: Evacuate the area immediately. Remove all ignition sources.[9] Alert your

supervisor and contact your institution's EHS or emergency response team.

Exposure Response:
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Skin Contact: Immediately remove all contaminated clothing.[1] Rinse the affected skin with

plenty of water for at least 15 minutes.[2] Seek medical attention.

Eye Contact: Immediately rinse eyes with plenty of water for at least 15 minutes, removing

contact lenses if present and easy to do so.[1] Seek immediate medical attention.

Inhalation: Move the person to fresh air and keep them comfortable for breathing.[1] Seek

medical attention.

Ingestion: Rinse mouth with water. Do NOT induce vomiting.[2] Seek immediate medical

attention.

Fire Response:

In case of a small fire, use a dry chemical, carbon dioxide (CO2), or alcohol-resistant foam

extinguisher.[2] For a larger fire, evacuate the area and call emergency services.

Quantitative Data Summary
Table 3: Physical and Chemical Properties of 2-Furonitrile

Property Value

Molecular Formula C5H3NO

Molecular Weight 93.08 g/mol [4]

Appearance Light yellow to yellow-orange liquid[2][4]

Boiling Point 146 - 148 °C[4][9]

Flash Point 35 °C (95 °F) - closed cup[4][9]

Density 1.060 - 1.064 g/mL at 25 °C[9]

Solubility
Slightly soluble in water. Soluble in most

common organic solvents.[9]

Table 4: Exposure Limits
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Parameter Value Source

NIOSH IDLH (Immediately

Dangerous to Life or Health)
25 mg/m³ NIOSH[4][15]

ACGIH TLV / OSHA PEL Not Established [3][4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b073164#personal-protective-equipment-for-handling-
2-furonitrile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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